Cas no 28177-69-7 (2-Hydroxy-3-nitroacetophenone)

2-Hydroxy-3-nitroacetophenone structure
2-Hydroxy-3-nitroacetophenone structure
Product Name:2-Hydroxy-3-nitroacetophenone
CAS No:28177-69-7
MF:C8H7NO4
MW:181.145482301712
MDL:MFCD02683784
CID:286597
PubChem ID:270026
Update Time:2025-04-19

2-Hydroxy-3-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Hydroxy-3-nitrophenyl)ethanone
    • 1-(2-Hydroxy-3-nitro-phenyl)-ethanone
    • 2'-Hydroxy-3'-nitroacetophenone
    • 2-HYDROXY-3-NITROACETOPHENONE
    • Ethanone,1-(2-hydroxy-3-nitrophenyl)-
    • 1-(2-Hydroxy-3-nitro-phenyl)-aethanon
    • Ethanone, 1-(2-hydroxy-3-nitrophenyl)-
    • 1-(2-hydroxy-3-nitrophenyl)ethan-1-one
    • NSC111935
    • PubChem23494
    • 2-Hydroxy-3-nitro-acetophenon
    • 2-hydroxy-3-nitro acetophenone
    • XQZGSPSZLMKODN-UHFFFAOYSA-N
    • FCH846402
    • CM10101
    • AS06502
    • WT82280
    • Ethanone,1
    • NSC-111935
    • SY101337
    • AC-9298
    • CS-0058405
    • 2 inverted exclamation mark -Hydroxy-3 inverted exclamation mark -nitroacetophenone
    • MFCD02683784
    • NSC 111935
    • SCHEMBL312392
    • A13755
    • DTXSID30296838
    • AKOS005144957
    • 28177-69-7
    • AMY16320
    • FT-0690616
    • 1-(2-Hydroxy-3-nitrophenyl)-ethanone
    • DS-18202
    • acetophenone, 2-hydroxy-3-nitro-
    • DB-011792
    • 2-Hydroxy-3-nitroacetophenone
    • MDL: MFCD02683784
    • Inchi: 1S/C8H7NO4/c1-5(10)6-3-2-4-7(8(6)11)9(12)13/h2-4,11H,1H3
    • InChI Key: XQZGSPSZLMKODN-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=CC=1C(C)=O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 181.03800
  • Monoisotopic Mass: 181.03750770g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.1
  • XLogP3: 1.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • PSA: 83.12000
  • LogP: 2.02620

2-Hydroxy-3-nitroacetophenone Security Information

2-Hydroxy-3-nitroacetophenone Pricemore >>

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2-Hydroxy-3-nitroacetophenone Related Literature

  • 1. 658. Infrared spectra of substituted salicylaldehydes
    C. J. W. Brooks,J. F. Morman J. Chem. Soc. 1961 3372
  • 2. Notes
    C. V. Y. Chong,J. P. Redfern,J. E. Salmon,P. W. Kent,K. R. Wood,J. J. Ferraro,I. A. Kaye,U. Weiss,R. S. Matthews,A. A. Scala,D. N. Purohit,N. C. Sogani,J. H. Dunlop,R. D. Gillard,J. W. Clark-Lewis,R. P. Singh,J. Lewis,R. S. Nytholm,S. S. Sandhu,M. H. B. Stiddard,V. S. V. Nayar,R. D. Peacock,D. W. Russell,M. Davis,C. F. Cullis,J. G. Yates,G. Wilkinson,D. M. Harris,G. W. A. Fowles,R. A. Walton,K. Feenan,L. A. Cort,R. G. Manders,G. R. Parlett,W. Gee,R. A. Shaw,B. C. Smith,K. W. Buck,A. B. Foster,A. Labib,J. M. Webber J. Chem. Soc. 1964 2811
  • 3. Benzopyrones. Part X. Bromination of chromones and coumarins with dibromoisocyanuric acid. Nitrations of chromones
    Gwynn P. Ellis,Idris L. Thomas J. Chem. Soc. Perkin Trans. 1 1973 2781
  • 4. The nitration and hydroxylation of phenetole, phenyl n-propyl ether, and acetophenone by pernitrous acid
    R. B. Heslop,P. L. Robinson J. Chem. Soc. 1954 1271
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